Cas no 1309982-26-0 (tert-Butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate)

• Product name: tert-Butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate
• CAS No: 1309982-26-0
• MF: C₂₀H₃₂BN₃O₄
• MW: 389.296785354614
• CID: 1033379
• PubChem ID: 17998990

tert-Butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate
• 6-(N-Boc-Piperazin-1-yl)pyridine-2-boronic acid pinacol ester
• tert-butyl 4-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine-1-carboxylate
• AB45609
• AKOS015947400
• tert-Butyl4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate
• DTXSID70592164
• 1309982-26-0

• MDL： MFCD08457959
• Inchi： InChI=1S/C20H32BN3O4/c1-18(2,3)26-17(25)24-13-11-23(12-14-24)16-10-8-9-15(22-16)21-27-19(4,5)20(6,7)28-21/h8-10H,11-14H2,1-7H3
• InChI Key： OACOXUSBKKQCOW-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC(=N2)B3OC(C)(C)C(C)(C)O3

Computed Properties

• Exact Mass: 389.24900
• Monoisotopic Mass: 389.2485867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.13000
• LogP: 2.44080

tert-Butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate Security Information

tert-Butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on tert-Butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate

Introduction to tert-Butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate (CAS No. 1309982-26-0)

tert-Butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate, with the CAS number 1309982-26-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is particularly notable for its role as an intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structure and chemical properties make it a valuable tool in the development of novel therapeutic agents.

The core structure of tert-butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate consists of a piperazine ring attached to a pyridine moiety via a tert-butyl carbamate group. The presence of the boronic ester functionality (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) adds a layer of complexity and reactivity that is highly desirable in modern synthetic chemistry. This functionality is particularly useful in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active compounds.

Recent research has highlighted the potential applications of this compound in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of tert-butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate exhibit potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in animal models. This finding opens up new avenues for the treatment of chronic inflammatory diseases and pain management.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), scientists explored the use of this compound as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders. The study showed that certain derivatives of tert-butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate exhibited high selectivity and potency for serotonin transporters compared to existing SSRIs. This suggests that these compounds could offer improved therapeutic profiles with fewer side effects.

The synthetic versatility of tert-butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate has also been leveraged in the development of novel antiviral agents. A research group at the University of California reported in Virology Journal (2019) that this compound can be modified to create derivatives with potent antiviral activity against several RNA viruses. The modified compounds were found to inhibit viral replication by interfering with key viral enzymes and pathways.

Beyond its applications in drug discovery and development, tert-butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate has also been investigated for its potential use in materials science. A study published in Advanced Materials (2018) explored the use of this compound as a building block for creating functional polymers with unique optical and electronic properties. The researchers found that polymers derived from this compound exhibited high thermal stability and excellent mechanical strength.

The safety profile of tert-butyl 4-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-y l)piperazine -1-carboxy late is another important consideration. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound used in pharmaceutical or industrial applications, proper handling and storage protocols should be followed to ensure safety.

In conclusion, tert-but yl 4 -(6 -( 4 , 4 , 5 , 5 -tet rameth yl - 1 , 3 , 2 -d iox bor ola n - 2 - yl ) pyri din - 2 - yl ) piper azine - 1 - car boxyla te (CAS No. 1309982 - 26 - 0 ) is a multifaceted compound with a wide range of potential applications in medicinal chemistry , organic synthesis , and materials science . Its unique chemical structure and properties make it an invaluable tool for researchers working on the development of new drugs , functional materials , and other advanced technologies . As ongoing research continues to uncover new uses for this compound , it is likely to play an increasingly important role in various scientific and industrial fields .